3-(Benzenesulfinyl)-5-butyl-3-methyloxolan-2-one

• CAS No.: 62675-46-1
• Molecular Formula: C15H20O3S
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 3-(benzenesulfinyl)-5-butyl-3-methyloxolan-2-one
• InChI: InChI=1S/C15H20O3S/c1-3-4-8-12-11-15(2,14(16)18-12)19(17)13-9-6-5-7-10-13/h5-7,9-10,12H,3-4,8,11H2,1-2H3
• InChI Key: WZEFUPVRFNQUJI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CC(C(=O)O1)(C)S(=O)C2=CC=CC=C2

Description

3-(Benzenesulfinyl)-5-butyl-3-methyloxolan-2-one is an organic compound characterized by a unique structure that includes a benzenesulfinyl group attached to an oxolanone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzenesulfinyl)-5-butyl-3-methyloxolan-2-one typically involves the reaction of benzenesulfinyl chloride with a suitable oxolanone precursor under controlled conditions. The reaction is often carried out in the presence of a base, such as triethylamine, to facilitate the formation of the desired product . The reaction conditions, including temperature and solvent choice, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

3-(Benzenesulfinyl)-5-butyl-3-methyloxolan-2-one undergoes various chemical reactions, including:

Oxidation: The benzenesulfinyl group can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfinyl group to a sulfide.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, leading to the formation of various substituted derivatives

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like bromine and sulfuric acid are employed for electrophilic aromatic substitution reactions

Major Products Formed

The major products formed from these reactions include sulfone derivatives, sulfides, and various substituted benzene compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

3-(Benzenesulfinyl)-5-butyl-3-methyloxolan-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(Benzenesulfinyl)-5-butyl-3-methyloxolan-2-one involves its interaction with specific molecular targets. The benzenesulfinyl group can interact with enzymes and proteins, leading to the modulation of their activity. The compound may also affect cellular pathways involved in oxidative stress and inflammation .

Comparison with Similar Compounds

Similar Compounds

• Benzenesulfonyl chloride
• Benzenesulfinyl fluoride
• Benzenesulfonamide derivatives

Uniqueness

3-(Benzenesulfinyl)-5-butyl-3-methyloxolan-2-one is unique due to its specific structural features, including the combination of a benzenesulfinyl group with an oxolanone ring. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications .